N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-1-(methylsulfonyl)piperidine-3-carboxamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)phenyl]-1-methylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C20H22N4O3S/c1-28(26,27)24-12-6-7-14(13-24)20(25)23-16-9-3-2-8-15(16)19-21-17-10-4-5-11-18(17)22-19/h2-5,8-11,14H,6-7,12-13H2,1H3,(H,21,22)(H,23,25)
• InChI Key: LSUKCOSHDBAVKX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC(C1)C(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4N3
• Molecular Formula: C20H22N4O3S
• Molecular Weight: 398.5 g/mol

Description

“N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-1-(methylsulfonyl)piperidine-3-carboxamide” is a compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

The synthesis of imidazole-containing compounds has been widely studied. For instance, a general, inexpensive, and versatile method for the synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone has been reported. This method involves the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine.

Molecular Structure Analysis

The structure of imidazole-containing compounds can be characterized using various techniques such as IR, UV-visible, 1H-NMR, 13C-NMR, mass spectroscopy, TGA, and powder XRD.

Chemical Reactions Analysis

Imidazole-containing compounds are known for their broad range of chemical reactions. They show both acidic and basic properties due to the presence of a positive charge on either of two nitrogen atoms, which allows them to show two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazole-containing compounds can vary widely. For instance, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The melting point and other properties can be determined using various techniques.

Scientific Research Applications

Synthesis of Benzo[d]imidazo[2,1-b]thiazoles

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Development of Bioactive Compounds

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Non-sedative Anxiolytic

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Anticancer Agent

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PET Imaging Probe

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Kinase Inhibitor

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Antimicrobially Active Molecule

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Fluorescent Sensor for Al3+ and Zn2+

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Mechanism of Action

Target of action

The compound contains a benzimidazole moiety . Benzimidazole derivatives are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . Therefore, the targets of this compound could be diverse and depend on the specific functional groups present in the molecule.

Mode of action

The mode of action of benzimidazole derivatives can vary widely depending on their specific structures and targets. For example, some benzimidazole derivatives act by inhibiting key enzymes in their target organisms or cells .

Biochemical pathways

The affected pathways would depend on the specific targets of the compound. Given the wide range of activities exhibited by benzimidazole derivatives, they could potentially affect a variety of biochemical pathways .

Safety and Hazards

The safety and hazards of imidazole-containing compounds can depend on their specific structure and properties. It’s important to handle these compounds with care and use appropriate safety measures.

Future Directions

Imidazole-containing compounds have a broad range of chemical and biological properties, making them an important synthon in the development of new drugs. Their potential applications in the field of medicine, particularly in the development of antimicrobial and anticancer drugs, suggest promising future directions.